1-O-Tert-butyl 4-O-methyl 5-bromo-3,4-dihydro-2H-pyridine-1,4-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 4-O-methyl 5-bromo-3,4-dihydro-2H-pyridine-1,4-dicarboxylate
• InChI: InChI=1S/C12H18BrNO4/c1-12(2,3)18-11(16)14-6-5-8(9(13)7-14)10(15)17-4/h7-8H,5-6H2,1-4H3
• InChI Key: YBZXSENWFWLQPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C(=C1)Br)C(=O)OC
• Molecular Formula: C12H18BrNO4
• Molecular Weight: 320.18 g/mol

Description

The compound “1-O-Tert-butyl 4-O-methyl 5-bromo-3,4-dihydro-2H-pyridine-1,4-dicarboxylate” is a pyridine derivative. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. The pyridine ring occurs in many important compounds, including azines and the vitamins niacin and pyridoxine.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyridine ring, which is a six-membered ring with alternating double and single bonds, similar to benzene but with one carbon atom replaced by a nitrogen. The 1-O-Tert-butyl, 4-O-methyl, and 5-bromo- groups would be attached to this ring.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The bromine atom could be replaced in a substitution reaction. The ester groups might be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, it would likely be a solid at room temperature, and its solubility would depend on the polarity of the solvent.

Scientific Research Applications

Precursor to Biologically Active Compounds

. These natural products have shown a range of biological activities, including anticancer, anti-inflammatory, and analgesic effects.

Synthetic Intermediate in Organic Chemistry

. Its reactive sites make it suitable for further functionalization.

Enzyme Inhibition Studies

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Safety And Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. This could include wearing protective clothing and eye protection, and ensuring good ventilation.

Future Directions

The future research directions for this compound could involve exploring its potential applications, such as in pharmaceuticals or materials science.